Cas no 828242-07-5 (Benzenemethanamine,N-methyl-3-(1-pyrrolidinyl)-)

• Product Name: Benzenemethanamine,N-methyl-3-(1-pyrrolidinyl)-
• CAS No: 828242-07-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 719650
• PubChem ID: 18525744
• Update Time: 2025-07-30

Benzenemethanamine,N-methyl-3-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-methyl-3-(1-pyrrolidinyl)-
• N-methyl-1-(3-pyrrolidin-1-ylphenyl)methanamine
• N-methyl-N-(3-pyrrolidin-1-ylbenzyl)amine
• methyl[(3-pyrrolidinylphenyl)methyl]amine
• SCHEMBL5621913
• N-Methyl-N-(3-pyrrolidin-1-ylbenzyl)amine, AldrichCPR
• DTXSID50594505
• FT-0751843
• 828242-07-5
• MFCD08271901
• EN300-746876
• AKOS006343489
• N-Methyl-1-(3-(pyrrolidin-1-yl)phenyl)methanamine
• methyl({[3-(pyrrolidin-1-yl)phenyl]methyl})amine
• N-Methyl-1-[3-(pyrrolidin-1-yl)phenyl]methanamine

• Inchi： 1S/C12H18N2/c1-13-10-11-5-4-6-12(9-11)14-7-2-3-8-14/h4-6,9,13H,2-3,7-8,10H2,1H3
• InChI Key： UPWCDHABVAGLNO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(CNC)C=2)CCCC1

Computed Properties

• Exact Mass: 190.14700
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 316.2°C at 760 mmHg
• Flash Point: 139.3°C
• Refractive Index: 1.555
• PSA: 15.27000
• LogP: 2.46210

Benzenemethanamine,N-methyl-3-(1-pyrrolidinyl)- Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：